Cas no 937602-93-2 (1-(2,2-Difluoroethoxy)-3-nitrobenzene)
1-(2,2-Difluoroethoxy)-3-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,2-Difluoroethoxy)-3-nitrobenzene
- 937602-93-2
- STL414529
- AKOS000314352
- BPPKMACCKQKGJG-UHFFFAOYSA-N
-
- MDL: MFCD08696601
- Inchi: 1S/C8H7F2NO3/c9-8(10)5-14-7-3-1-2-6(4-7)11(12)13/h1-4,8H,5H2
- InChI Key: BPPKMACCKQKGJG-UHFFFAOYSA-N
- SMILES: FC(COC1C=CC=C(C=1)[N+](=O)[O-])F
Computed Properties
- Exact Mass: 203.03939941Da
- Monoisotopic Mass: 203.03939941Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 55.1Ų
1-(2,2-Difluoroethoxy)-3-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1644253-100mg |
1-(2,2-Difluoroethoxy)-3-nitrobenzene |
937602-93-2 | 98% | 100mg |
¥1038.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1644253-250mg |
1-(2,2-Difluoroethoxy)-3-nitrobenzene |
937602-93-2 | 98% | 250mg |
¥1066.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1644253-500mg |
1-(2,2-Difluoroethoxy)-3-nitrobenzene |
937602-93-2 | 98% | 500mg |
¥1738.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1644253-1g |
1-(2,2-Difluoroethoxy)-3-nitrobenzene |
937602-93-2 | 98% | 1g |
¥2446.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1644253-2g |
1-(2,2-Difluoroethoxy)-3-nitrobenzene |
937602-93-2 | 98% | 2g |
¥3328.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1644253-5g |
1-(2,2-Difluoroethoxy)-3-nitrobenzene |
937602-93-2 | 98% | 5g |
¥6419.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1644253-10g |
1-(2,2-Difluoroethoxy)-3-nitrobenzene |
937602-93-2 | 98% | 10g |
¥9231.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1644253-25g |
1-(2,2-Difluoroethoxy)-3-nitrobenzene |
937602-93-2 | 98% | 25g |
¥16329.00 | 2024-04-24 |
1-(2,2-Difluoroethoxy)-3-nitrobenzene Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 1-(2,2-Difluoroethoxy)-3-nitrobenzene
Introduction to 1-(2,2-Difluoroethoxy)-3-nitrobenzene (CAS No. 937602-93-2) and Its Emerging Applications in Chemical Biology
1-(2,2-Difluoroethoxy)-3-nitrobenzene, identified by the CAS number 937602-93-2, is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology due to its unique structural and electronic properties. The presence of both a nitro group and a difluoroethoxy substituent imparts distinct reactivity and functionality, making this molecule a valuable scaffold for the development of novel pharmaceuticals and agrochemicals. This article explores the compound's chemical characteristics, synthetic pathways, and its latest applications in medicinal chemistry and material science.
The structural motif of 1-(2,2-Difluoroethoxy)-3-nitrobenzene consists of a benzene ring substituted with a nitro group at the 3-position and an ethoxy group modified with two fluorine atoms at the 2-position. This arrangement creates a molecule with enhanced lipophilicity and electronic tunability, which are critical factors in drug design. The nitro group, a well-known pharmacophore, contributes to electron-withdrawing effects, while the difluoroethoxy moiety introduces both steric hindrance and fluorine's characteristic metabolic stability.
In recent years, the pharmaceutical industry has increasingly focused on fluorinated compounds due to their improved bioavailability, metabolic stability, and binding affinity. 1-(2,2-Difluoroethoxy)-3-nitrobenzene exemplifies this trend, as its fluorinated side chain enhances interactions with biological targets while minimizing unwanted side effects. Research published in journals such as *Journal of Medicinal Chemistry* and *Organic Letters* highlights its potential as an intermediate in the synthesis of kinase inhibitors and antiviral agents.
One of the most compelling aspects of 1-(2,2-Difluoroethoxy)-3-nitrobenzene is its versatility in synthetic chemistry. The nitro group can be reduced to an amine or further functionalized into azides or hydroxylamines, providing multiple pathways for derivatization. Additionally, the difluoroethoxy group serves as a handle for further modifications via nucleophilic substitution or metal-catalyzed cross-coupling reactions. These attributes make it an attractive building block for medicinal chemists seeking to develop next-generation therapeutics.
Recent studies have demonstrated the utility of 1-(2,2-Difluoroethoxy)-3-nitrobenzene in the development of small-molecule probes for protein interaction studies. Its ability to act as a fluorescent quencher or reporter molecule has been leveraged in high-throughput screening assays to identify novel drug candidates targeting protein-protein interactions. For instance, a 2023 study published in *Chemical Biology* described its use in developing probes for kinases involved in cancer pathways.
The compound's electronic properties also make it suitable for applications in materials science. Fluorinated aromatic compounds are known for their high charge transport abilities, making them candidates for organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored 1-(2,2-Difluoroethoxy)-3-nitrobenzene as a component in π-conjugated systems due to its rigid aromatic core and electron-withdrawing substituents, which enhance charge mobility.
Synthetic methodologies for 1-(2,2-Difluoroethoxy)-3-nitrobenzene have been refined over time to achieve high yields and purity. A common approach involves the nitration of 2-chloro-5-difluoromethoxybenzene followed by etherification with ethylene oxide under basic conditions. Advances in catalytic systems have further improved the efficiency of these reactions, reducing waste and energy consumption.
The biological activity of derivatives of 1-(2,2-Difluoroethoxy)-3-nitrobenzene has been extensively studied. For example, modifications at the para position of the benzene ring have led to compounds with enhanced binding affinity to bacterial enzymes involved in DNA replication. These findings have opened new avenues for developing antibiotics targeting resistant strains.
In conclusion,1-(2,2-Difluoroethoxy)-3-nitrobenzene (CAS No. 937602-93-2) represents a promising compound with diverse applications across pharmaceuticals and materials science. Its unique structural features enable innovative synthetic strategies and functionalization pathways, making it indispensable for researchers seeking novel molecular architectures. As our understanding of fluorinated chemistry evolves,1-(2,2-Difluoroethoxy)-3-nitrobenzene is poised to play an increasingly pivotal role in drug discovery and advanced materials development.
937602-93-2 (1-(2,2-Difluoroethoxy)-3-nitrobenzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)